(R,S,R)-ML334

• Molecular Formula: C26H26N2O5
• Molecular Weight: 446.5 g/mol
• InChI: InChI=1S/C26H26N2O5/c29-23(20-11-5-6-12-21(20)26(32)33)27-14-13-16-7-1-2-8-17(16)22(27)15-28-24(30)18-9-3-4-10-19(18)25(28)31/h1-4,7-10,20-22H,5-6,11-15H2,(H,32,33)/t20-,21+,22-/m1/s1
• InChIKey: LNENLABLFGGAFF-BHIFYINESA-N

(R,S,R)-ML334: Inactive Control for Keap1-NRF2

(R,S,R)-ML334 is the pharmacologically inactive enantiomer of the first-in-class direct Keap1-NRF2 protein-protein interaction inhibitor, ML334 (LH601A). The active stereoisomer, (S,R,S)-ML334, binds the Keap1 Kelch domain with a Kd of 1 μM and disrupts the Keap1-NRF2 interaction in cellular assays. [1] In contrast, (R,S,R)-ML334 exhibits profoundly reduced binding affinity (Kd ≈ 100 μM) and lacks functional activity in Nrf2 nuclear translocation and ARE gene reporter assays, making it the definitive negative control for target engagement studies. [1] Its absolute configuration as the (R,S,R) enantiomer has been independently confirmed by X-ray crystallography and vibrational circular dichroism spectroscopy. [2]

Enantiomer-specific negative control for Keap1-NRF2 pathway studies

Matched physicochemical properties with active probe ML334

Stereochemical configuration independently verified

• [1] Hu L, Magesh S, Chen L, et al. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorg Med Chem Lett. 2013;23(10):3039-3043. doi:10.1016/j.bmcl.2013.03.013 View Source
• [2] Magesh S, et al. Enantiomeric characterization and structure elucidation of LH601A using vibrational circular dichroism spectroscopy. Spectrochim Acta A Mol Biomol Spectrosc. 2017;192:312-317. doi:10.1016/j.saa.2017.11.033 View Source

Why (R,S,R)-ML334 Cannot Be Replaced by Generic Analogs

In Keap1-NRF2 pathway studies, the use of a proper negative control is essential to distinguish target-mediated effects from off-target artifacts. Generic 'inactive' compounds or vehicle controls fail to account for potential non-specific binding, cell permeability artifacts, or compound-specific cytotoxicity. (R,S,R)-ML334 is uniquely suited as a control because it is the exact enantiomer of the active probe ML334, differing only in the three-dimensional arrangement of atoms at its chiral centers. [1] It shares identical physicochemical properties—molecular weight (446.5 g/mol), logP, solubility, and cell permeability characteristics—with (S,R,S)-ML334, but its Kd for Keap1 is 100-fold weaker (100 μM vs. 1 μM) and it produces no functional response in Nrf2 nuclear translocation or ARE reporter assays. [1] Substitution with unrelated inactive compounds or even other diastereomers of ML334 introduces uncontrolled variables that can confound data interpretation and invalidate target engagement conclusions.

Risk 1 Generic inactive compounds may introduce uncontrolled variables that confound target engagement interpretation

Risk 2 Unrelated diastereomers lack matched cell permeability and physicochemical context

Risk 3 Vehicle-only controls do not account for non-specific binding or compound-specific artifacts

• [1] Hu L, Magesh S, Chen L, et al. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorg Med Chem Lett. 2013;23(10):3039-3043. doi:10.1016/j.bmcl.2013.03.013 View Source

(R,S,R)-ML334 Differentiation Evidence vs Active Enantiomer

Keap1 Kelch Domain Binding Affinity

In competitive surface plasmon resonance (SPR) assays, the active enantiomer (S,R,S)-ML334 (isomer A, LH601A) binds to the Keap1 Kelch domain with a dissociation constant (Kd) of 1.0 μM. Its enantiomer, (R,S,R)-ML334 (isomer B), exhibits a 100-fold weaker binding affinity with a Kd of 100 μM. [1] This represents a quantitative 100× difference in direct target binding, establishing (R,S,R)-ML334 as a genuinely inactive enantiomer at the target engagement level.

Target Binding Affinity

Head-to-head

Kd = 100 \u03bcM vs 1.0 \u03bcM active

100-fold weaker target engagement

SPR assay, recombinant Keap1 Kelch domain

Evidence Dimension	Binding affinity (Kd) to Keap1 Kelch domain
Target Compound Data	Kd = 100 μM
Comparator Or Baseline	(S,R,S)-ML334 (active enantiomer): Kd = 1.0 μM
Quantified Difference	100-fold weaker binding
Conditions	Competitive surface plasmon resonance (SPR) assay using recombinant Keap1 Kelch domain; dose-response curves as shown in Fig. 2D of the original publication

Why This Matters

This 100-fold difference in Kd is the foundational evidence that (R,S,R)-ML334 is functionally inert at Keap1, making it the appropriate negative control for any experiment measuring direct Keap1-NRF2 interaction.

• [1] Hu L, Magesh S, Chen L, et al. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorg Med Chem Lett. 2013;23(10):3039-3043. doi:10.1016/j.bmcl.2013.03.013 View Source

Cellular ARE Reporter Activity

In the CellSensor® ARE-bla HepG2 cell line, (S,R,S)-ML334 induces ARE-controlled β-lactamase expression with an EC50 of 18 μM, demonstrating cell permeability and functional Keap1-NRF2 pathway activation. Under identical assay conditions, (R,S,R)-ML334 (isomer B) exhibits no measurable activity, with an EC50 >100 μM. [1] This translates to at least a 5.6-fold selectivity window, and in practice represents complete functional inactivity.

ARE Reporter Activity

Head-to-head

EC50 >100 \u03bcM vs 18 \u03bcM active

No measurable pathway activation

CellSensor ARE-bla HepG2 assay

Evidence Dimension	Cellular ARE gene reporter activation (EC50)
Target Compound Data	EC50 >100 μM (inactive)
Comparator Or Baseline	(S,R,S)-ML334 (active enantiomer): EC50 = 18 μM
Quantified Difference	>5.6-fold difference; no measurable activity for (R,S,R)-ML334
Conditions	CellSensor® ARE-bla HepG2 cell line (Invitrogen); ARE controls expression of β-lactamase; Fig. 3A in original publication

Why This Matters

The complete absence of ARE reporter activation by (R,S,R)-ML334 confirms that the compound is functionally inert in a cellular context, validating its use as a negative control in cell-based NRF2 pathway assays.

• [1] Hu L, Magesh S, Chen L, et al. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorg Med Chem Lett. 2013;23(10):3039-3043. doi:10.1016/j.bmcl.2013.03.013 View Source

Nrf2 Nuclear Translocation

The PathHunter® U2OS Keap1-NRF2 functional assay monitors Nrf2 nuclear translocation using β-galactosidase-based enzyme fragment complementation. (S,R,S)-ML334 promotes Nrf2 nuclear translocation with an EC50 of 12 μM. In direct comparison, (R,S,R)-ML334 (isomer B) shows no detectable activity in this assay. [1] The assay was performed in parallel under identical conditions, providing direct evidence that the enantiomer lacks the ability to disrupt the Keap1-NRF2 interaction in living cells.

Nrf2 Nuclear Translocation

Head-to-head

No activity vs EC50 = 12 \u03bcM active

Complete loss of functional response

PathHunter U2OS Keap1-NRF2 assay

Evidence Dimension	Nrf2 nuclear translocation (EC50)
Target Compound Data	No activity detected
Comparator Or Baseline	(S,R,S)-ML334 (active enantiomer): EC50 = 12 μM
Quantified Difference	Complete loss of activity
Conditions	PathHunter® U2OS Keap1-Nrf2 functional assay (DiscoveRx); luminescence-based detection of Nrf2 nuclear translocation; Fig. 3B in original publication

Why This Matters

The inability of (R,S,R)-ML334 to trigger Nrf2 nuclear translocation at any tested concentration demonstrates that the enantiomeric switch completely abrogates the functional consequence of Keap1 binding, cementing its role as the correct negative control for NRF2 activation studies.

• [1] Hu L, Magesh S, Chen L, et al. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorg Med Chem Lett. 2013;23(10):3039-3043. doi:10.1016/j.bmcl.2013.03.013 View Source

Absolute Configuration Confirmation

The absolute configuration of ML334 stereoisomers was initially assigned by X-ray crystallography of the enantiomeric pair: the active isomer as (S,R,S) and its enantiomer as (R,S,R). [1] This assignment was independently verified using vibrational circular dichroism (VCD) spectroscopy, which unambiguously confirmed the (S,R,S) configuration of the active LH601A and by extension the (R,S,R) configuration of the inactive enantiomer. [2] This dual-orthogonal structural confirmation eliminates ambiguity in the identity of the control compound, which is critical for reproducibility across laboratories.

Absolute Configuration

Cross-study

Confirmed as (R,S,R) by X-ray crystallography and VCD

Supports stereochemical identity control

Dual-orthogonal structural methods

Evidence Dimension	Absolute stereochemical configuration confirmation
Target Compound Data	(R,S,R) configuration confirmed by X-ray crystallography (as enantiomer of active isomer) and VCD spectroscopy
Comparator Or Baseline	Active isomer independently confirmed as (S,R,S) by both X-ray crystallography and VCD spectroscopy
Quantified Difference	Orthogonal confirmation by two independent structural methods
Conditions	X-ray crystallography of enantiomeric pair crystals; VCD spectroscopy in DMSO solvent with similarity analysis (Sv)

Why This Matters

Dual confirmation of absolute configuration ensures that researchers can procure (R,S,R)-ML334 with confidence in its structural identity, eliminating the risk of mis-assigned stereochemistry that could compromise control experiments.

• [1] Hu L, Magesh S, Chen L, et al. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorg Med Chem Lett. 2013;23(10):3039-3043. doi:10.1016/j.bmcl.2013.03.013 View Source
• [2] Magesh S, et al. Enantiomeric characterization and structure elucidation of LH601A using vibrational circular dichroism spectroscopy. Spectrochim Acta A Mol Biomol Spectrosc. 2017;192:312-317. doi:10.1016/j.saa.2017.11.033 View Source

Non-Covalent Binding Mechanism

ML334 (the active (S,R,S) enantiomer) is characterized as a non-covalent, reversible inhibitor of the Keap1-NRF2 interaction. Incubation of ML334 with glutathione (GSH) did not result in GSH-adduct formation, and filtration experiments confirmed reversible binding to Keap1. [1] This mechanistic profile distinguishes the ML334 scaffold from commonly used electrophilic NRF2 activators such as sulforaphane and bardoxolone methyl, which covalently modify Keap1 cysteine residues. As the enantiomeric control, (R,S,R)-ML334 shares this non-covalent, non-reactive character, making it an appropriate control for studies that specifically require a non-electrophilic mechanistic background.

Binding Mechanism Class

Class-level

Non-covalent, reversible Keap1 binding profile

Supports non-electrophilic control context

Mechanism data from active enantiomer

Evidence Dimension	Mechanism of NRF2 pathway modulation
Target Compound Data	Non-covalent, reversible binding to Keap1 (by inference as enantiomer of ML334); no GSH adduct formation
Comparator Or Baseline	Electrophilic activators (e.g., sulforaphane, bardoxolone methyl): covalent Keap1 modification via cysteine alkylation
Quantified Difference	Mechanistic class distinction: non-covalent vs. covalent; data available only for active enantiomer, class-level inference for (R,S,R)-ML334
Conditions	GSH incubation and centrifugal filtration experiments with recombinant Keap1 Kelch domain; described in NCBI Bookshelf probe report

Why This Matters

When studying Keap1-NRF2 PPI inhibition as a therapeutic strategy, (R,S,R)-ML334 serves as the only available inactive control that matches the non-covalent, reversible mechanistic profile of the ML334 probe series, unlike electrophilic compounds which introduce confounding redox and off-target effects.

• [1] Hu L, Magesh S, Chen L, et al. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay. Probe Report, NIH Molecular Libraries Program. 2013. NBK169452. View Source

Cytotoxicity Profile

The active enantiomer (S,R,S)-ML334 shows no detectable cytotoxicity in HEK293 and HepG2 cells at concentrations up to 26 μM. [1] Because (R,S,R)-ML334 shares identical molecular formula (C26H26N2O5), molecular weight (446.5 g/mol), and physicochemical properties with the active enantiomer, it is expected to exhibit an identical cytotoxicity profile. This is critical because a negative control that is cytotoxic at experimental concentrations would produce false-positive or uninterpretable results in cell-based assays. The absence of cytotoxicity for the active enantiomer at concentrations exceeding the functional EC50 (12–18 μM) provides confidence that (R,S,R)-ML334 will not confound control experiments through non-specific cellular toxicity.

Cytotoxicity Profile

Class-level

No cytotoxicity expected up to 26 \u03bcM

Supports matched cell-viability context

Inferred from active enantiomer data

Evidence Dimension	Cytotoxicity in mammalian cell lines
Target Compound Data	No cytotoxicity expected up to 26 μM (inferred from active enantiomer data; identical physicochemical properties)
Comparator Or Baseline	(S,R,S)-ML334: no detectable cytotoxicity up to 26 μM in HEK293 and HepG2 cells
Quantified Difference	Inference from identical molecular properties; explicit testing of (R,S,R)-ML334 not reported
Conditions	HEK293 and HepG2 cell viability assays; concentration range up to 26 μM

Why This Matters

The matched cytotoxicity profile between enantiomers ensures that any difference observed between active and control treatments in cell-based experiments can be confidently attributed to Keap1-NRF2 target engagement rather than differential compound toxicity.

• [1] Hu L, Magesh S, Chen L, et al. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay. Probe Report, NIH Molecular Libraries Program. 2013. NBK169452. View Source

(R,S,R)-ML334 Research Applications

Negative Control for Binding Assays

(R,S,R)-ML334 is the validated negative control for direct Keap1-NRF2 protein-protein interaction binding assays. In fluorescence polarization (FP) assays, (S,R,S)-ML334 competes with Nrf2 peptide with an IC50 of 1.6 μM, while (R,S,R)-ML334 shows no competition at equivalent concentrations. [1] Procurement of (R,S,R)-ML334 alongside the active probe enables rigorous Z'-factor determination, assay window definition, and discrimination of true hits from false positives in high-throughput screening campaigns. Its use is mandated for any screening program that employs the ML334 chemotype as a reference inhibitor.

Cellular NRF2 Target Engagement Control

In cellular assays measuring NRF2 nuclear translocation (PathHunter® U2OS assay) or ARE-driven gene expression (CellSensor® HepG2 assay), (R,S,R)-ML334 provides the essential negative control that distinguishes on-target Keap1-NRF2 pathway activation from compound-independent effects. The active enantiomer induces Nrf2 nuclear translocation with EC50 = 12 μM and ARE reporter with EC50 = 18 μM, whereas (R,S,R)-ML334 is completely inactive at concentrations exceeding 100 μM. [1] This 5–8 fold window above the active EC50 ensures that the control can be used at matched or higher concentrations without triggering the pathway, enabling clean data interpretation in siRNA knockdown, overexpression, or pharmacological inhibitor co-treatment experiments.

Stereochemistry Validation for Lead Optimization

During structure-activity relationship (SAR) campaigns based on the tetrahydroisoquinoline scaffold, (R,S,R)-ML334 serves as a critical stereochemical benchmark. The 100-fold difference in Kd between (S,R,S) and (R,S,R) enantiomers [1] demonstrates the stringent stereospecificity of the Keap1 Kelch domain binding pocket. Medicinal chemistry teams synthesizing novel analogs can use (R,S,R)-ML334 to verify that their synthetic routes produce the correct enantiomer and to benchmark the enantiomeric excess of their active compounds. The independent VCD confirmation of absolute configuration [2] provides a reference standard for chiral analytical method development.

Non-Covalent Mechanism Control

Many NRF2 activators (sulforaphane, bardoxolone methyl, CDDO-Me) function through covalent modification of Keap1 cysteine residues, which can trigger off-target effects and complicate therapeutic development. ML334 represents a first-in-class non-covalent, reversible Keap1-NRF2 inhibitor. [3] In studies designed to dissect the therapeutic implications of non-covalent versus covalent NRF2 activation, (R,S,R)-ML334 is the only available negative control that matches the non-covalent, non-electrophilic profile of the active probe. This application is particularly relevant for safety pharmacology studies where covalent modifier-related hepatotoxicity or off-target reactivity must be controlled for.

Application

Selection Property

Validation Focus

Keap1-NRF2 binding assay control

Enantiomer-matched control identity

Assay window and Z'-factor determination

NRF2 cellular pathway studies

Functional inactivity in living cells

Nuclear translocation and ARE reporter endpoints

Chiral SAR and lead optimization

Stereochemical benchmark standard

Enantiomeric configuration and purity review

Non-covalent NRF2 mechanism studies

Non-electrophilic control profile

Reversibility and redox-independent context

• [1] Hu L, Magesh S, Chen L, et al. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorg Med Chem Lett. 2013;23(10):3039-3043. doi:10.1016/j.bmcl.2013.03.013 View Source
• [2] Magesh S, et al. Enantiomeric characterization and structure elucidation of LH601A using vibrational circular dichroism spectroscopy. Spectrochim Acta A Mol Biomol Spectrosc. 2017;192:312-317. doi:10.1016/j.saa.2017.11.033 View Source
• [3] Hu L, Magesh S, Chen L, et al. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay. Probe Report, NIH Molecular Libraries Program. 2013. NBK169452. View Source